Cas no 2648948-92-7 (1-{4-fluoro-2-oxabicyclo2.1.1hexan-1-yl}methanamine hydrochloride)

• Product Name: 1-{4-fluoro-2-oxabicyclo2.1.1hexan-1-yl}methanamine hydrochloride
• CAS No: 2648948-92-7
• MF: C₆H₁₁ClFNO
• MW: 167.609044313431
• MDL: MFCD34167629
• CID: 5643821
• PubChem ID: 155973044
• Update Time: 2025-07-18

1-{4-fluoro-2-oxabicyclo2.1.1hexan-1-yl}methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-{4-fluoro-2-oxabicyclo[2.1.1]hexan-1-yl}methanamine hydrochloride
• 1-{4-fluoro-2-oxabicyclo2.1.1hexan-1-yl}methanamine hydrochloride

• MDL： MFCD34167629
• Inchi： 1S/C6H10FNO.ClH/c7-5-1-6(2-5,3-8)9-4-5;/h1-4,8H2;1H
• InChI Key： XAFNHSRSSBVMJB-UHFFFAOYSA-N
• SMILES： C(C12OCC(F)(C1)C2)N.Cl

Additional information on 1-{4-fluoro-2-oxabicyclo2.1.1hexan-1-yl}methanamine hydrochloride

1-{4-Fluoro-2-oxabicyclo2.1.1hexan-1-yl}methanamine Hydrochloride: A Comprehensive Overview

1-{4-Fluoro-2-oxabicyclo2.1.1hexan-1-yl}methanamine hydrochloride (CAS No. 2648948-92-7) is a unique and intriguing compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinctive bicyclic structure and the presence of a fluorine atom, holds potential for various applications, particularly in the development of novel therapeutic agents.

The molecular structure of 1-{4-fluoro-2-oxabicyclo2.1.1hexan-1-yl}methanamine hydrochloride is notable for its 2-oxabicyclo[2.1.1]hexane ring, which imparts unique chemical and biological properties. The fluorine substitution at the 4-position of the ring adds further complexity and can influence the compound's reactivity and biological activity. The methanamine group, present as a hydrochloride salt, enhances the compound's solubility and stability, making it suitable for various experimental and clinical applications.

In recent years, there has been a growing interest in the development of compounds with bicyclic structures due to their potential to modulate specific biological targets. The 2-oxabicyclo[2.1.1]hexane scaffold, in particular, has shown promise in enhancing the potency and selectivity of drug candidates. Research has demonstrated that compounds containing this scaffold can exhibit improved pharmacokinetic properties, such as increased bioavailability and reduced toxicity.

The presence of a fluorine atom in 1-{4-fluoro-2-oxabicyclo2.1.1hexan-1-yl}methanamine hydrochloride is particularly noteworthy. Fluorine substitution is a common strategy in medicinal chemistry to enhance the metabolic stability and binding affinity of drug molecules. Fluorinated compounds often exhibit enhanced lipophilicity, which can improve their ability to cross biological membranes and reach their target sites more effectively.

Clinical studies have begun to explore the potential therapeutic applications of 1-{4-fluoro-2-oxabicyclo2.1.1hexan-1-yl}methanamine hydrochloride. Preliminary data suggest that this compound may have activity against certain types of cancer cells, particularly those resistant to conventional therapies. Additionally, there is evidence that it may possess anti-inflammatory properties, making it a candidate for the treatment of inflammatory diseases.

The methanamine group in 1-{4-fluoro-2-oxabicyclo2.1.1hexan-1-yl}methanamine hydrochloride, when present as a hydrochloride salt, contributes to its overall solubility and stability in aqueous environments. This property is crucial for ensuring that the compound remains bioavailable and effective when administered in vivo. The hydrochloride salt form also facilitates its handling and storage in laboratory settings.

In terms of synthesis, the preparation of 1-{4-fluoro-2-oxabicyclo2.1.1hexan-1-yl}methanamine hydrochloride involves several steps that require precise control over reaction conditions to achieve high yields and purity. Recent advancements in synthetic methodologies have made it possible to produce this compound more efficiently, paving the way for further research and development.

The safety profile of 1-{4-fluoro-2-oxabicyclo2.1.1hexan-1-yl}methanamine hydrochloride has also been evaluated in preclinical studies. These studies have shown that the compound exhibits low toxicity at therapeutic concentrations, making it a promising candidate for further clinical investigation.

In conclusion, 1-{4-fluoro-2-oxabicyclo2.1.1hexan-1-yl}methanamine hydrochloride (CAS No. 2648948-92-7) represents a significant advancement in the field of medicinal chemistry and pharmaceutical research. Its unique molecular structure, enhanced by fluorine substitution and methanamine functionality, offers promising opportunities for the development of novel therapeutic agents with improved efficacy and safety profiles.